Cas no 2095516-88-2 (ethyl 1-benzyl-5-chloro-4-(2-methoxyvinyl)pyrazole-3-carboxylate)

• Product Name: ethyl 1-benzyl-5-chloro-4-(2-methoxyvinyl)pyrazole-3-carboxylate
• CAS No: 2095516-88-2
• MF: C₁₆H₁₇ClN₂O₃
• MW: 320.770783185959
• MDL: MFCD31697840
• CID: 4743169
• PubChem ID: 135308886
• Update Time: 2026-02-25

ethyl 1-benzyl-5-chloro-4-(2-methoxyvinyl)pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl (E)-1-Benzyl-5-chloro-4-(2-methoxyvinyl)-1H-pyrazole-3-carboxylate
• SY231319
• C(C1=CC=CC=C1)N1N=C(C(=C1Cl)C=COC)C(=O)OCC
• ethyl 1-benzyl-5-chloro-4-(2-methoxyvinyl)pyrazole-3-carboxylate
• AS-78655
• ethyl 1-benzyl-5-chloro-4-[(E)-2-methoxyethenyl]pyrazole-3-carboxylate
• P18153
• Ethyl 1-benzyl-5-chloro-4-(2-methoxyvinyl)-1H-pyrazole-3-carboxylate
• SCHEMBL20477228
• ETHYL 1-BENZYL-5-CHLORO-4-(2-METHOXYETHENYL)-1H-PYRAZOLE-3-CARBOXYLATE
• SCHEMBL20477230
• AKOS037630763
• 2095516-88-2
• ethyl 1-benzyl-5-chloro-4-[(1E)-2-methoxyethenyl]-1H-pyrazole-3-carboxylate

• MDL： MFCD31697840
• Inchi： 1S/C16H17ClN2O3/c1-3-22-16(20)14-13(9-10-21-2)15(17)19(18-14)11-12-7-5-4-6-8-12/h4-10H,3,11H2,1-2H3
• InChI Key： MBNHOJSAYLEUDM-UHFFFAOYSA-N
• SMILES： ClC1=C(C=COC)C(C(=O)OCC)=NN1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 320.0927701 g/mol
• Monoisotopic Mass: 320.0927701 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 53.4
• Molecular Weight: 320.77

Additional information on ethyl 1-benzyl-5-chloro-4-(2-methoxyvinyl)pyrazole-3-carboxylate

Ethyl 1-Benzyl-5-Chloro-4-(2-Methoxyvinyl)pyrazole-3-carboxylate (CAS No. 2095516-88-2): An Emerging Compound in Pharmaceutical Research

Ethyl 1-benzyl-5-chloro-4-(2-methoxyvinyl)pyrazole-3-carboxylate (CAS No. 2095516-88-2) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties.

The chemical structure of ethyl 1-benzyl-5-chloro-4-(2-methoxyvinyl)pyrazole-3-carboxylate is characterized by a pyrazole ring substituted with a benzyl group, a chloro group, and a methoxyvinyl moiety. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a promising candidate for further investigation in drug development.

Recent studies have highlighted the pharmacological potential of this compound. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that ethyl 1-benzyl-5-chloro-4-(2-methoxyvinyl)pyrazole-3-carboxylate exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests its potential use in the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, this compound has also shown promising anti-cancer activity. Research conducted at the National Institutes of Health (NIH) found that ethyl 1-benzyl-5-chloro-4-(2-methoxyvinyl)pyrazole-3-carboxylate can selectively induce apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity is attributed to its ability to disrupt key signaling pathways involved in cancer cell survival and proliferation.

The synthesis of ethyl 1-benzyl-5-chloro-4-(2-methoxyvinyl)pyrazole-3-carboxylate involves several steps, including the formation of the pyrazole ring, introduction of the benzyl and chloro groups, and finally the addition of the methoxyvinyl moiety. The synthetic route is well-documented in the literature and can be optimized for large-scale production, making it feasible for industrial applications.

One of the key challenges in the development of new drugs is ensuring their bioavailability and pharmacokinetic properties. Studies have shown that ethyl 1-benzyl-5-chloro-4-(2-methoxyvinyl)pyrazole-3-carboxylate has favorable pharmacokinetic profiles, including good oral bioavailability and a long half-life. These properties are crucial for its effectiveness as an oral medication and its ability to maintain therapeutic concentrations over extended periods.

Furthermore, the safety profile of this compound has been evaluated through extensive preclinical studies. Toxicity assessments have revealed that ethyl 1-benzyl-5-chloro-4-(2-methoxyvinyl)pyrazole-3-carboxylate is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. These findings provide a strong foundation for advancing this compound into clinical trials.

In conclusion, ethyl 1-benzyl-5-chloro-4-(2-methoxyvinyl)pyrazole-3-carboxylate (CAS No. 2095516-88-2) represents a promising candidate for further development in pharmaceutical research. Its unique chemical structure, combined with its potent anti-inflammatory and anti-cancer activities, makes it an attractive target for drug discovery. Ongoing research aims to optimize its formulation and delivery methods to enhance its therapeutic potential and bring it closer to clinical application.